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Introduction
3,3-Dimethyloctane is a branched-chain alkane, an organic compound consisting of ten

carbon atoms and twenty-two hydrogen atoms.[1] Its chemical formula is C₁₀H₂₂.[1][2] As a

structural isomer of decane, its two methyl groups are attached to the third carbon atom of the

octane backbone.[1] This specific branching pattern influences its physical properties,

differentiating it from its straight-chain counterpart and other isomers. 3,3-Dimethyloctane
presents as a colorless liquid at room temperature.[1][3] Due to its nonpolar nature, it is nearly

insoluble in water but soluble in organic solvents like ethanol and ether.[1][3] This document

provides a comprehensive overview of its key physical properties, the experimental

methodologies used for their determination, and a workflow for its physical characterization.

Core Physical Properties
The physical characteristics of 3,3-Dimethyloctane are summarized below. These properties

are crucial for its application as a reference standard in gas chromatography and in studies

related to fuel performance.[1]
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Property Value Unit Notes

Molecular Formula C₁₀H₂₂ - [2][4][5]

Molecular Weight 142.28 g/mol [3][5][6]

Appearance Clear, colorless liquid - [1][2][3]

Boiling Point 161 °C At 760 mmHg[3][4][7]

Melting Point -53.99 °C [3][4]

Density 0.734 - 0.74 g/cm³ [3][4][7]

Refractive Index 1.4125 - 1.4165 - At 20°C[2][3][4]

Flash Point 43.5 °C [4]

Vapor Pressure 3.0 ± 0.1 mmHg At 25°C (Predicted)[4]

Water Solubility 85.34 µg/L
Temperature not

specified[3][8]

Experimental Protocols for Property Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid hydrocarbons like 3,3-Dimethyloctane.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[9] For small sample volumes, the Thiele tube method is highly effective.

[10]

Apparatus: Thiele tube, thermometer, small glass vial (Durham tube), capillary tube, rubber

band, heating source (e.g., sand bath or Bunsen burner).[10]

Procedure:

A small sample (approx. 0.5 mL) of 3,3-Dimethyloctane is placed into the small glass vial.

[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thermofisher.com/order/catalog/product/B21520.03
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.scbt.com/p/3-3-dimethyloctane-4110-44-5
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://www.scbt.com/p/3-3-dimethyloctane-4110-44-5
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyloctane
https://cymitquimica.com/cas/4110-44-5/
https://www.thermofisher.com/order/catalog/product/B21520.03
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=3%2C3-dimethyloctane
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=3%2C3-dimethyloctane
https://www.thermofisher.com/order/catalog/product/B21520.03
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.guidechem.com/dictionary/en/4110-44-5.html
https://www.chembk.com/en/chem/3,3-Dimethyloctane
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7433979.htm?N=Japan
https://www.benchchem.com/product/b1207745?utm_src=pdf-body
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1207745?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A capillary tube, sealed at one end, is placed into the vial with its open end down.[10]

The vial is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[10]

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil).

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

When the boiling point of the sample is reached, a continuous and rapid stream of bubbles

will emerge from the capillary tube.[10]

Heating is discontinued, and the liquid is allowed to cool. The boiling point is the

temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube.

Density Measurement
Density is the mass of a substance per unit volume. For liquid hydrocarbons, density can be

accurately measured using a densitometer or a pycnometer (specific gravity bottle).[11][12]

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary), analytical balance, and a constant-temperature water bath.

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed

(m₁).

The pycnometer is filled with distilled water and placed in a constant-temperature bath

(e.g., 20°C) until it reaches thermal equilibrium. The water level is adjusted to the mark,

and the pycnometer is reweighed (m₂).

The process is repeated with 3,3-Dimethyloctane, ensuring it is at the same constant

temperature. The mass of the pycnometer filled with the sample is recorded (m₃).
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The density (ρ) of the sample is calculated using the known density of water (ρ_water) at

the experimental temperature: ρ_sample = ((m₃ - m₁) / (m₂ - m₁)) * ρ_water

Refractive Index Measurement (Abbé Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance.[13][14] It is a characteristic property used to identify and assess the purity of liquid

compounds.[14] The Abbé refractometer is the standard instrument for this measurement.[15]

[16]

Apparatus: Abbé refractometer, light source (typically a sodium D line at 589 nm), dropper,

and a constant-temperature water circulator.[14]

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., acetone or ethanol)

and allowed to dry completely.[16]

The instrument is calibrated using a standard sample with a known refractive index, often

distilled water.

A few drops of 3,3-Dimethyloctane are placed on the surface of the lower prism using a

dropper.[16]

The prisms are closed and locked. A constant temperature (typically 20°C) is maintained

by circulating water through the instrument.[14]

The light source is positioned, and the user looks through the eyepiece, adjusting the knob

until the field of view shows a distinct light and dark region.

The compensator drum is adjusted to eliminate any color fringe at the boundary, making

the dividing line sharp.

The adjustment knob is used to align the boundary line precisely with the crosshairs in the

eyepiece.[16]

The refractive index value is read directly from the instrument's scale.[14]
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Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the physical characterization of a

liquid organic compound such as 3,3-Dimethyloctane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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